Cas no 461389-44-6 (2-Piperidinone, 6-(3-methoxyphenyl)-)

• Product Name: 2-Piperidinone, 6-(3-methoxyphenyl)-
• CAS No: 461389-44-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6024927
• PubChem ID: 11084979
• Update Time: 2025-10-23

2-Piperidinone, 6-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 6-(3-methoxyphenyl)-
• 6-(3-methoxyphenyl)piperidin-2-one
• EN300-1153176
• 461389-44-6
• 6-(3-methoxyphenyl)-2-piperidone

• Inchi： 1S/C12H15NO2/c1-15-10-5-2-4-9(8-10)11-6-3-7-12(14)13-11/h2,4-5,8,11H,3,6-7H2,1H3,(H,13,14)
• InChI Key： YQBTXYCORPPMQD-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC(OC)=C2)CCCC1=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 405.7±45.0 °C(Predicted)
• pka: 15.96±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-Piperidinone, 6-(3-methoxyphenyl)-

Introduction to 2-Piperidinone, 6-(3-methoxyphenyl) and Its Significance in Modern Chemical Research

2-Piperidinone, 6-(3-methoxyphenyl) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. The compound, identified by the CAS number 461389-44-6, belongs to the piperidinone class, which is known for its presence in numerous bioactive molecules. The structural motif of piperidinone, combined with the electron-donating methoxy group at the phenyl ring, makes this compound a promising scaffold for drug discovery and development.

The chemical structure of 2-Piperidinone, 6-(3-methoxyphenyl) consists of a six-membered piperidine ring fused with a ketone group at the 2-position, with a phenyl ring substituted at the 6-position. The methoxy group on the phenyl ring enhances the compound's solubility and reactivity, making it an attractive candidate for further chemical modifications. This compound's unique structural features have positioned it as a key intermediate in synthesizing more complex molecules with potential therapeutic applications.

In recent years, there has been a growing interest in exploring the pharmacological properties of 2-Piperidinone, 6-(3-methoxyphenyl) and its derivatives. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain enzymes and receptors, which are implicated in various diseases. For instance, research has indicated that derivatives of piperidinone can modulate kinases and other enzyme targets involved in cancer progression. The presence of the methoxyphenyl group has been shown to enhance binding affinity to these targets, making it a valuable component in designing novel inhibitors.

The synthesis of 2-Piperidinone, 6-(3-methoxyphenyl) involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the methoxyphenyl moiety. Advances in catalytic methods have enabled more efficient and sustainable synthesis of this compound, aligning with global efforts to minimize environmental impact in chemical manufacturing.

One of the most compelling aspects of 2-Piperidinone, 6-(3-methoxyphenyl) is its potential as a building block for drug candidates. Researchers have leveraged its structural flexibility to develop analogs with enhanced pharmacokinetic profiles. For example, modifications at the piperidine ring or the phenyl substituent can lead to compounds with improved solubility, metabolic stability, and target specificity. These findings underscore the importance of 2-Piperidinone, 6-(3-methoxyphenyl) in medicinal chemistry and highlight its role in advancing drug discovery efforts.

The biological activity of 2-Piperidinone, 6-(3-methoxyphenyl) has been further explored through computational modeling and experimental validation. Molecular docking studies have predicted its interaction with various biological targets, including protein kinases and transcription factors. These interactions are critical for understanding its mechanism of action and for designing next-generation therapeutics. Experimental validation through enzyme assays and cell-based assays has corroborated these predictions, reinforcing the compound's potential as a lead molecule.

In addition to its pharmacological significance, 2-Piperidinone, 6-(3-methoxyphenyl) has found applications in materials science due to its ability to form stable complexes with other molecules. These complexes have been investigated for their use in sensor technologies and as catalysts in organic transformations. The versatility of this compound underscores its importance not only in pharmaceuticals but also in broader chemical research.

The future direction of research on 2-Piperidinone, 6-(3-methoxyphenyl) is likely to focus on expanding its therapeutic applications and optimizing synthetic methodologies. With increasing emphasis on personalized medicine and targeted therapies, compounds like 2-Piperidinone, 6-(3-methoxyphenyl) that exhibit high selectivity and low toxicity are highly sought after. Furthermore, green chemistry principles will continue to guide synthetic approaches to ensure sustainability in drug development.

In conclusion,2-Piperidinone, 6-(3-methoxyphenyl) (CAS no. 461389-44-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an ideal candidate for further exploration in drug discovery and development. As research progresses，this compound is expected to contribute valuable insights into disease mechanisms and provide new avenues for therapeutic intervention.